Cas no 33166-85-7 (6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 33166-85-7
• MF: C₁₀H₇FN₂OS
• MW: 222.238784074783
• MDL: MFCD01011739
• CID: 1455352
• PubChem ID: 13072797
• Update Time: 2025-04-20

6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-2-sulfanylidene-1h-pyrimidin-4-one
• 6-(4-fluorophenyl)-2-sulfanylidene-1,3-dihydropyrimidin-4-one
• SBB082776
• BBS-00014815
• AKOS005207997
• AKOS002676300
• F1967-0510
• ZINC20153805
• 6-p-Fluorphenyl-2-thiouracil
• 6-(4-fluorophenyl)-2-sulfanylpyrimidin-4-ol
• 6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{H})-one
• 6-(4-fluoro-phenyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-(4-fluorophenyl)-2-sulfanylidene-1,3-dihydropyrimidin-4-one; SBB082776; BBS-00014815; AKOS005207997; AKOS002676300; F1967-0510; ZINC20153805; 6-p-Fluorphenyl-2-thiouracil; 6-(4-fluorophenyl)-2-sulfanylpyrimidin-4-ol; 6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{H})-one; 6-(4-fluoro-phenyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one;
• 6-(4-Fluorophenyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
• EN300-236028
• DTXSID00517360
• 6-(4-Fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1(h))-one
• 6-(4-fluorophenyl)-2-mercaptopyrimidin-4-ol
• 6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• 33166-85-7

• MDL： MFCD01011739
• Inchi： 1S/C10H7FN2OS/c11-7-3-1-6(2-4-7)8-5-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)
• InChI Key： VQADNNGVUZCZOK-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(C2C=CC(=CC=2)F)N1)=O

Computed Properties

• Exact Mass: 222.02631219g/mol
• Monoisotopic Mass: 222.02631219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines